1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole

• Molecular Formula: C18H13N7O2S
• Molecular Weight: 391.4 g/mol
• IUPAC Name: 3-(benzotriazol-1-ylmethyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13N7O2S/c1-2-4-13-12(3-1)19-23-24(13)10-16-20-21-18-25(16)22-17(28-18)11-5-6-14-15(9-11)27-8-7-26-14/h1-6,9H,7-8,10H2
• InChI Key: ZDFSRZOEMLNZQI-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)CN5C6=CC=CC=C6N=N5

Description

1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole is not fully understood. However, it has been proposed that it works by inhibiting certain enzymes or proteins in the body, leading to its antimicrobial, antifungal, anticancer, and anti-inflammatory properties.
Biochemical and Physiological Effects:
1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi. It has also been shown to induce apoptosis in cancer cells. In addition, it has been found to have anti-inflammatory effects by inhibiting the production of certain cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. It is also relatively easy to synthesize. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for the study of 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole. One direction is to further study its potential as a fluorescent probe for the detection of metal ions. Another direction is to investigate its potential as an anticancer agent. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in various applications.
In conclusion, 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole is a chemical compound with potential applications in various fields. Its antimicrobial, antifungal, anticancer, and anti-inflammatory properties have been extensively studied. Its potential as a fluorescent probe for the detection of metal ions has also been investigated. Further research is needed to fully understand its mechanism of action and optimize its use in various applications.

Synthesis Methods

The synthesis of 1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole involves a series of chemical reactions. The detailed synthesis method is beyond the scope of this paper, but it can be found in various research articles.

Scientific Research Applications

1-{[6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole has been studied extensively for its potential applications in various fields. It has been found to have antimicrobial, antifungal, anticancer, and anti-inflammatory properties. It has also been studied for its potential as a fluorescent probe for the detection of metal ions. In addition, it has been studied for its potential use in organic solar cells.